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Compound of Interest

Compound Name: 5-Undecene, 4-methyl-

Cat. No.: B15162418 Get Quote

Technical Guide: 5-Undecene, 4-methyl-
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a concise overview of the chemical properties, synthesis, and

analysis of 5-Undecene, 4-methyl-. Due to the limited specific literature on this compound, this

guide also presents general experimental protocols and conceptual pathways relevant to

aliphatic hydrocarbons of its class.

Core Data
The fundamental physicochemical properties of 5-Undecene, 4-methyl- are summarized

below.

Property Value

Molecular Formula C₁₂H₂₄[1][2]

Molecular Weight 168.32 g/mol [1][2]

IUPAC Name 4-methylundec-5-ene[1]
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Given the absence of specific published experimental methods for 5-Undecene, 4-methyl-,
this section details representative protocols for the synthesis and analysis of similar alkenes.

Synthesis: Wittig Reaction
The Wittig reaction is a robust method for the stereoselective synthesis of alkenes from

aldehydes or ketones.[3][4][5][6] To synthesize a substituted alkene like 5-Undecene, 4-
methyl-, a suitable phosphonium ylide would be reacted with a corresponding aldehyde or

ketone.

General Protocol:

Ylide Generation: A phosphonium salt is suspended in a suitable anhydrous solvent (e.g.,

tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon). A strong base (e.g., n-

butyllithium or sodium hydride) is added dropwise at a controlled temperature to deprotonate

the phosphonium salt, forming the ylide.

Reaction with Carbonyl: The aldehyde or ketone, dissolved in an anhydrous solvent, is

added slowly to the ylide solution. The reaction mixture is stirred, typically at room

temperature, until the reaction is complete, which can be monitored by thin-layer

chromatography.

Work-up and Purification: The reaction is quenched by the addition of water or a saturated

aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous

layer is extracted with an organic solvent (e.g., diethyl ether). The combined organic extracts

are washed with brine, dried over an anhydrous salt (e.g., magnesium sulfate), and the

solvent is removed under reduced pressure. The crude product is then purified by column

chromatography to yield the alkene.

Analysis: Gas Chromatography-Mass Spectrometry (GC-
MS)
GC-MS is a powerful analytical technique for the separation, identification, and quantification of

volatile and semi-volatile organic compounds, making it ideal for analyzing hydrocarbons like 5-
Undecene, 4-methyl-.[7][8][9][10][11]

General Protocol:
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Sample Preparation: A dilute solution of the sample is prepared in a volatile organic solvent

(e.g., hexane or dichloromethane).

Injection: A small volume of the prepared sample is injected into the GC inlet, where it is

vaporized.

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)

through a capillary column. The components of the sample are separated based on their

boiling points and interactions with the stationary phase of the column.

Mass Spectrometry: As each component elutes from the column, it enters the mass

spectrometer. The molecules are ionized, typically by electron ionization, and the resulting

fragments are separated based on their mass-to-charge ratio.

Data Analysis: The resulting mass spectrum provides a molecular fingerprint of each

component, allowing for its identification by comparison to spectral libraries. The retention

time from the gas chromatogram further aids in identification and quantification.

Conceptual Pathways
Due to the lack of specific information on signaling pathways for 5-Undecene, 4-methyl-, a
conceptual diagram illustrating the general metabolic fate of aliphatic hydrocarbons in

biological systems is provided. Aliphatic hydrocarbons are generally treated as xenobiotics by

the human body and are metabolized primarily in the liver to facilitate their excretion.[2]

Absorption Metabolism (Liver) Excretion

Ingestion/Inhalation 5-Undecene, 4-methyl-Distribution Oxidation (Cytochrome P450) Alcohol Intermediate Aldehyde Intermediate Carboxylic Acid Urinary ExcretionConjugation & Solubilization

Click to download full resolution via product page

General metabolic pathway of an aliphatic hydrocarbon.

This diagram illustrates that upon absorption, a hydrocarbon like 5-Undecene, 4-methyl-
would likely undergo oxidation in the liver, catalyzed by cytochrome P450 enzymes, to form

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15162418?utm_src=pdf-body
https://www.quora.com/Why-cant-humans-metabolise-hydrocarbons
https://www.benchchem.com/product/b15162418?utm_src=pdf-body-img
https://www.benchchem.com/product/b15162418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15162418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


more polar metabolites such as alcohols, aldehydes, and carboxylic acids. These metabolites

can then be further conjugated and excreted from the body, primarily through urine. It is

important to note that some hydrocarbons can have toxic effects on various organ systems.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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